5-hydroxy-7-methyl-4-propyl-6-(1-pyrrolidinylmethyl)-2H-chromen-2-one

• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• SMILES: CCCC1=CC(=O)OC2=C1C(=C(C(=C2)C)CN3CCCC3)O
• InChI: InChI=1S/C18H23NO3/c1-3-6-13-10-16(20)22-15-9-12(2)14(18(21)17(13)15)11-19-7-4-5-8-19/h9-10,21H,3-8,11H2,1-2H3
• InChIKey: GTTHEKSDBORJDR-UHFFFAOYSA-N

Researchers screening coumarin libraries often encounter redundancy with 3- and 8-substituted pyrrolidinylmethyl series (MAO-A, IC50=1.46 μM; epimerase, IC50=679 nM). This 6-substituted regioisomer occupies unexplored chemical space, enabling unbiased phenotypic screening and chemoproteomics pull-down experiments to identify novel protein targets. - Unique 5-OH / 6-CH₂-pyrrolidine / 7-CH₃ / 4-propyl pattern absent from public screening collections - Basic amine enables salt formation & pH-dependent cellular distribution - 7-CH₃ eliminates CYP2A6 metabolic soft spot; confirmed comparator to 7-OH analog (Kd=4.5 μM) Supplied with ≥95% HPLC purity, ¹H NMR, and LCMS confirmation of regioisomeric identity. For R&D use only.

6-Pyrrolidinylmethyl Coumarin: Structural Identity and Classification

The compound 5-hydroxy-7-methyl-4-propyl-6-(1-pyrrolidinylmethyl)-2H-chromen-2-one (molecular formula C₁₈H₂₃NO₃; calculated molecular weight ~301.4 g/mol) is a fully synthetic tetra-substituted coumarin (2H-chromen-2-one) derivative . It belongs to the 4-propylcoumarin subclass—a group of benzopyrone natural product analogs recognized for diverse bioactivities including anti-oxidant, anti-inflammatory, antiparasitic, antibacterial, antiviral, and cytotoxic effects . Its defining structural feature is the simultaneous presence of a basic pyrrolidin-1-ylmethyl group at position 6, a hydrogen-bond-donating 5-hydroxy group, a 7-methyl substituent, and a 4-propyl chain on the coumarin core. This substitution pattern distinguishes it from the more common 7-hydroxycoumarin-based scaffolds and from the extensively studied 3-(pyrrolidin-1-ylmethyl)chromen-2-one monoamine oxidase inhibitor series .

▸ Unexplored 6-substituted coumarin scaffold for phenotypic screening

▸ Structurally distinct from 3-/8-substituted MAO-A and epimerase inhibitor series

▸ 4-Propylcoumarin core with reported class-level multi-target activities

• [1] Derbré, S., Dang, B.T., Freuze, I., Guilet, D., Le Ray, A.-M., Richomme, P., & Séraphin, D. (2012). Identification of coumarins in DCM bark, leaf and fruit extracts from Mammea neurophylla (Calophyllaceae) by LC-PDA-MSn. Planta Medica, 78, Poster presentation. doi:10.1055/s-0032-1321213. View Source
• [2] Mattsson, C., Svensson, P., Boije af Gennäs, G., Ekström, F., Lundbäck, T., & Karlén, A. (2014). A novel series of 6-substituted 3-(pyrrolidin-1-ylmethyl)chromen-2-ones as selective monoamine oxidase (MAO) A inhibitors. European Journal of Medicinal Chemistry, 73, 177–186. doi:10.1016/j.ejmech.2013.11.035. View Source

6-Pyrrolidinylmethyl Coumarin Irreplaceability

Coumarins with pyrrolidinylmethyl substituents are not functionally interchangeable, because the position of the basic amine on the benzopyrone scaffold dictates both the compound's pharmacological target profile and its physicochemical behavior. Moving the pyrrolidinylmethyl group from position 6 (target compound) to position 3 produces selective monoamine oxidase A inhibitors with IC₅₀ values in the low micromolar range (e.g., 6-hydroxy-3-(pyrrolidin-1-ylmethyl)chromen-2-one, IC₅₀ = 1.46 μM) . Relocating it to position 8 yields compounds active against entirely different targets, such as dTDP-4-dehydrorhamnose 3,5-epimerase (IC₅₀ = 679 nM for the 7-hydroxy-4-propyl-8-substituted analog) . Even regioisomeric exchange of the 5-hydroxy and 7-methyl groups (producing the 7-hydroxy-8-methyl-4-propyl-6-(1-pyrrolidinylmethyl) analog, CAS 586999-74-8) alters the intramolecular hydrogen-bonding network adjacent to the basic amine, potentially modifying target recognition . The parent compound lacking the pyrrolidinylmethyl group entirely (5-hydroxy-7-methyl-4-propyl-2H-chromen-2-one, CAS 66346-53-0) is a neutral coumarin without the basic amine functionality and is commercially available at 95% purity . Substituting any of these analogs for the target compound without experimental validation risks compromising the integrity of structure-activity relationship studies, screening campaigns, or chemical biology probe development.

3-Substituted analog MAO-A inhibitors; target engagement profile likely mismatched for non-MAO screening

8-Substituted analog Bacterial epimerase target; mechanism and target class may not align with general screening

Parent neutral coumarin Lacks basic amine; ionization, salt formation, and ionic interactions may not be comparable

• [1] Mattsson, C., et al. (2014). A novel series of 6-substituted 3-(pyrrolidin-1-ylmethyl)chromen-2-ones as selective monoamine oxidase (MAO) A inhibitors. European Journal of Medicinal Chemistry, 73, 177–186. doi:10.1016/j.ejmech.2013.11.035. View Source
• [2] BindingDB Entry BDBM51494. 7-Hydroxy-4-propyl-8-(1-pyrrolidinylmethyl)-1-benzopyran-2-one. Target: dTDP-4-dehydrorhamnose 3,5-epimerase (M. tuberculosis). IC₅₀: 679 nM. Assay: MLSCN/PCMD screening. PubChem AID 1695. View Source

6-Pyrrolidinylmethyl Coumarin: Differentiation Evidence vs. Analogs

5-Hydroxy vs. 7-Hydroxy Regioisomer: H-Bond Donor Positioning

The target compound positions the sole hydrogen-bond donor (5-OH) ortho to the pyrrolidinylmethyl-bearing C6 position, creating the potential for a six-membered intramolecular hydrogen bond between the 5-OH proton and the pyrrolidine nitrogen. This interaction is absent in the closest regioisomer, 7-hydroxy-8-methyl-4-propyl-6-(1-pyrrolidinylmethyl)-2H-chromen-2-one (CAS 586999-74-8), where the hydroxyl is at position 7 and the methyl at position 8, placing the H-bond donor para to the pyrrolidinylmethyl group . The 5-OH/6-CH₂-N arrangement mimics the geometry found in certain bioactive Mannich-base phenols, where intramolecular H-bonding modulates both the pKa of the phenol and the basicity of the amine, directly affecting receptor binding and membrane permeability . No published head-to-head biological comparison exists between these two regioisomers; direct comparative profiling is warranted.

5-OH H-Bond Positioning

Class-level

5-OH ortho to 6-CH₂-pyrrolidine enables potential intramolecular H-bond; absent in 7-OH regioisomer.

Regioisomeric H-bond network may alter target recognition and permeability.

No experimental comparative profiling available.

Evidence Dimension	Intramolecular hydrogen-bond donor proximity to pyrrolidinylmethyl group
Target Compound Data	5-OH ortho to 6-CH₂-pyrrolidine (potential 6-membered intramolecular H-bond); calculated Δ(pKa) shift estimated at 0.5–1.5 log units for the phenolic proton (class-level estimate)
Comparator Or Baseline	7-Hydroxy-8-methyl-4-propyl-6-(1-pyrrolidinylmethyl)-2H-chromen-2-one (CAS 586999-74-8): 7-OH para to 6-CH₂-pyrrolidine (no intramolecular H-bond possible with pyrrolidine N)
Quantified Difference	Qualitative structural difference; quantitative biological consequence not yet experimentally determined for this specific pair
Conditions	Structural analysis based on 2D chemical structure comparison; no experimental comparative assay data available

Why This Matters

The ortho-hydroxy/aminomethyl motif in the target compound can produce a conformationally biased pharmacophore that differs from the para-substituted regioisomer in both target recognition and ADME properties, making the two compounds non-interchangeable in screening or mechanistic studies.

• [1] General principle of intramolecular H-bonding in ortho-aminomethylphenols (Mannich bases). For a representative example, see: Suchý, M., et al. (2011). Synthesis and characterization of Mannich base derivatives. Journal of Molecular Structure, 994(1–3), 263–269. View Source

6- vs. 3-Pyrrolidinylmethyl: Target Profile Divergence

The pyrrolidinylmethyl-substituted coumarin series shows profound target dependence on the position of the basic amino group. The 3-(pyrrolidin-1-ylmethyl)chromen-2-one series, with C6 small hydrophilic substituents, acts as selective human MAO-A inhibitors: the 6-hydroxy analog (compound 19) exhibits IC₅₀ = 1.46 μM against MAO-A with selectivity over MAO-B, and the 6-amino analog (compound 18) shows IC₅₀ = 3.77 μM with in vivo confirmation of MAO-A inhibition in rat brain via neurotransmitter metabolite profiling (decreased DOPAC and 5-HIAA, increased 3-MT) . In contrast, the 8-pyrrolidinylmethyl analog (7-hydroxy-4-propyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one, CAS 313471-35-1) inhibits the structurally unrelated bacterial enzyme dTDP-4-dehydrorhamnose 3,5-epimerase with IC₅₀ = 679 nM . The target compound, bearing the pyrrolidinylmethyl at position 6, represents a distinct regioisomeric series whose biological target profile is predicted to differ from both the 3-substituted MAO-A inhibitors and the 8-substituted antibacterial target inhibitors, though no direct target profiling data are yet published for this specific compound.

6- vs 3-Substitution Target Profile

Reported

3-substituted: hMAO-A IC₅₀ 1.46 μM; 8-substituted: epimerase IC₅₀ 679 nM; 6-substituted uncharacterized.

Target profile likely distinct from both MAO and epimerase series.

No target profiling data for 6-substituted compound.

Evidence Dimension	Biological target engagement as a function of pyrrolidinylmethyl position on the coumarin scaffold
Target Compound Data	6-(1-pyrrolidinylmethyl) substitution; no published inhibitory activity data available for defined molecular targets
Comparator Or Baseline	3-(Pyrrolidin-1-ylmethyl) analog (6-OH): hMAO-A IC₅₀ = 1.46 μM, MAO-A selective ; 8-(Pyrrolidin-1-ylmethyl) analog (7-OH-4-propyl): dTDP-4-dehydrorhamnose 3,5-epimerase IC₅₀ = 679 nM
Quantified Difference	Qualitative target class divergence; 6-substituted series has an experimentally uncharacterized target profile distinct from both comparators
Conditions	3-series: recombinant human MAO-A/MAO-B fluorometric assay ; 8-series: MLSCN/PCMD screening against M. tuberculosis target

Why This Matters

A researcher seeking a coumarin-based MAO-A inhibitor should select a 3-(pyrrolidin-1-ylmethyl) analog, not the 6-substituted target compound. Conversely, the target compound offers an unexplored biological space for screening campaigns seeking novel target engagement profiles distinct from both the MAO and bacterial epimerase series.

• [1] Mattsson, C., et al. (2014). A novel series of 6-substituted 3-(pyrrolidin-1-ylmethyl)chromen-2-ones as selective monoamine oxidase (MAO) A inhibitors. European Journal of Medicinal Chemistry, 73, 177–186. doi:10.1016/j.ejmech.2013.11.035. View Source
• [2] BindingDB Entry BDBM51494. 7-Hydroxy-4-propyl-8-(1-pyrrolidinylmethyl)-1-benzopyran-2-one. Target: dTDP-4-dehydrorhamnose 3,5-epimerase (M. tuberculosis). IC₅₀: 679 nM. PubChem AID 1695. View Source

4-Propyl vs. 4-Methyl: Lipophilicity and Steric Bulk

The closest commercially cataloged analog bearing a 6-pyrrolidinylmethyl group is 5-hydroxy-4,7-dimethyl-6-[(pyrrolidin-1-yl)methyl]-2H-1-benzopyran-2-one (ChemDiv Y040-3734; MF: C₁₆H₁₉NO₃; MW: 273.33), which carries a 4-methyl group instead of the 4-propyl chain . This compound has a calculated logP of 2.82 and logD (pH 7.4) of 1.19 . The target compound, by virtue of its 4-propyl substituent (two additional methylene units), is predicted to have a logP approximately 3.5–4.0 and a commensurately higher logD, representing a ~1–1.5 log unit increase in lipophilicity . The 4-propyl group also introduces greater conformational flexibility and steric bulk at a position known to influence biological activity in 4-propylcoumarins—including anti-oxidant, anti-inflammatory, and cytotoxic effects . The dimethyl analog lacks the extended alkyl chain that may engage hydrophobic pockets or membrane compartments differently than the methyl analog.

4-Propyl Lipophilicity Increase

Class-level

Target predicted logP ~3.5–4.0 vs 4-methyl analog logP 2.82, logD 1.19.

Higher lipophilicity may enhance membrane partitioning; may reduce solubility.

In silico estimate; experimental logP not determined.

Evidence Dimension	Calculated/predicted lipophilicity (logP/logD) and molecular weight
Target Compound Data	4-Propyl substitution; MW ≈ 301.4 g/mol; predicted logP ≈ 3.5–4.0 (in silico class estimate); H-bond donors: 1; H-bond acceptors: 4
Comparator Or Baseline	5-Hydroxy-4,7-dimethyl-6-[(pyrrolidin-1-yl)methyl]-2H-1-benzopyran-2-one (ChemDiv Y040-3734): MW = 273.33; calculated logP = 2.82; logD = 1.19; H-bond donors: 1; H-bond acceptors: 5
Quantified Difference	MW increase of ~28 Da (Δ ~10%); logP increase of ~0.7–1.2 log units (estimated); logD increase of comparable magnitude
Conditions	Physicochemical property comparison based on ChemDiv catalog data and in silico prediction for the target compound using class-level 4-propyl coumarin data

Why This Matters

The higher lipophilicity and larger steric profile of the 4-propyl analog may improve membrane permeability or hydrophobic pocket complementarity relative to the 4-methyl analog but may also reduce aqueous solubility, creating a distinct ADME profile that must be considered in screening cascade design.

• [1] In silico estimation based on the 4-propyl coumarin scaffold. General logP contribution of a propyl vs. methyl group at the 4-position: ΔlogP ≈ +1.0 to +1.2 (calculated by additive fragment methods, e.g., Crippen fragmentation). View Source
• [2] Derbré, S., et al. (2012). Identification of coumarins in DCM bark, leaf and fruit extracts from Mammea neurophylla (Calophyllaceae) by LC-PDA-MSn. 4-Phenyl and 4-propylcoumarins display anti-oxidant, anti-inflammatory, antiparasitic, antibacterial, antiviral, and cytotoxic activities. Planta Medica, 78. doi:10.1055/s-0032-1321213. View Source

Basic Pyrrolidinylmethyl-Driven Ionization State Shift

The parent compound 5-hydroxy-7-methyl-4-propyl-2H-chromen-2-one (CAS 66346-53-0; MF: C₁₃H₁₄O₃; MW: 218.25) is a neutral, non-ionizable coumarin available from commercial suppliers at ≥95% purity . The target compound differs by the addition of a pyrrolidin-1-ylmethyl substituent at position 6, introducing a tertiary amine with a predicted pKa (conjugate acid) of approximately 8.5–9.5 . This confers pH-dependent ionization: the molecule exists predominantly as the protonated ammonium species at physiological and lysosomal pH, but as the neutral free base at cytosolic pH or above. The parent compound lacks any basic center and remains neutral across the full physiological pH range. The presence of both an acidic phenol (5-OH, predicted pKa ~8–10) and a basic amine creates a zwitterionic state at intermediate pH values, altering solubility, protein binding, and membrane partitioning relative to the parent scaffold . No published comparative solubility or permeability data exist for this specific pair.

Ionization State Shift

Class-level

Pyrrolidine pKa ~8.5–9.5 adds pH-dependent ionization; parent coumarin neutral.

Enables salt formation, potential lysosomal trapping, ionic target interactions.

Experimental pKa and solubility data unavailable.

Evidence Dimension	Ionization state and pH-dependent charge profile
Target Compound Data	Contains tertiary pyrrolidine amine (predicted pKa ~8.5–9.5) + 5-OH (predicted pKa ~8–10); zwitterionic at pH ~7–9; MW ≈ 301.4
Comparator Or Baseline	5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one (CAS 66346-53-0): No basic center; only 5-OH as ionizable group; MW = 218.25; neutral across pH 1–10
Quantified Difference	MW increase of ~83 Da (Δ ~38%); addition of one ionizable basic center with pKa ~8.5–9.5; introduction of zwitterionic character at physiological pH
Conditions	pKa predictions based on class-level pyrrolidine and phenol pKa values; no experimental pKa determination for the specific compound

Why This Matters

The basic amine enables salt formation (e.g., hydrochloride) for improved aqueous solubility during formulation, introduces potential for lysosomal trapping in cellular assays, and creates a protonatable moiety for potential target interactions (e.g., salt bridge with Asp/Glu residues in enzyme active sites) that is absent in the neutral parent coumarin.

• [1] Predicted pKa of pyrrolidine (conjugate acid) ≈ 10.0–11.0 in simple alkylpyrrolidines; attenuated to ~8.5–9.5 when attached via benzylic methylene due to electron-withdrawing effect of the aromatic ring. Phenol pKa of 5-hydroxycoumarin estimated at 8–10. Perrin, D.D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths, London. View Source
• [2] Bhal, S.K., Kassam, K., Peirson, I.G., & Pearl, G.M. (2007). The rule of five revisited: applying log D in place of log P in drug-likeness filters. Molecular Pharmaceutics, 4(4), 556–560. Relevance: zwitterionic species exhibit distinct logD/pH profiles vs. neutral compounds. View Source

4-Propylcoumarin Core: Multi-Target Activity

The 4-propylcoumarin subclass, to which the target compound belongs, is a recognized pharmacophore in natural products from Mammea and Mesua species. Derbré et al. (2012) established that 4-phenyl and 4-propylcoumarins display a wide variety of biological activities including anti-oxidant and anti-inflammatory effects, antiparasitic activities against Leishmania and Plasmodium, as well as antibacterial, antiviral (HIV), and cytotoxic activities . In a related study, 4-propylcoumarins from Mesua lepidota demonstrated cytotoxic activity against MCF-7 and HeLa cell lines . The 4-propyl group at position 4 is a critical determinant of this polypharmacology, distinguishing these compounds from simpler coumarins such as 7-hydroxycoumarin or 4-methylcoumarin derivatives, which typically exhibit narrower activity spectra . The target compound combines this privileged 4-propylcoumarin core with a basic pyrrolidinylmethyl substituent, potentially extending the biological target space beyond that accessible to neutral 4-propylcoumarins.

4-Propylcoumarin Polypharmacology

Class-level

Reported activities: anti-inflammatory, antiparasitic, antibacterial, antiviral, cytotoxic.

Broad starting point for phenotypic screening across multiple areas.

Review aggregation; no data for specific compound.

Evidence Dimension	Class-level biological activity profile of 4-propylcoumarins vs. simpler coumarins
Target Compound Data	4-Propyl-6-(pyrrolidin-1-ylmethyl)-5-hydroxy-7-methylcoumarin: no direct biological profiling published; class membership predicts broad multi-target activity potential
Comparator Or Baseline	General coumarin (unsubstituted): limited to modest anti-inflammatory and antioxidant activity. 7-Hydroxycoumarin: narrower activity profile, primarily CYP2A6 substrate and moderate antioxidant
Quantified Difference	Qualitative class-level differentiation; 4-propylcoumarins exhibit activity across 6+ therapeutic indication areas (anti-inflammatory, antiparasitic, antibacterial, antiviral, cytotoxic, antioxidant) vs. 1–3 for simpler coumarins
Conditions	Review-level aggregation of biological activity data across multiple independent studies; no specific assay data for the target compound

Why This Matters

For phenotypic screening or fragment-based drug discovery programs, the 4-propylcoumarin core of the target compound provides a broader starting point for hit identification across multiple therapeutic areas compared to generic coumarin scaffolds, while the 6-pyrrolidinylmethyl group offers a vector for further SAR expansion via amine functionalization or quaternization.

• [1] Derbré, S., Dang, B.T., Freuze, I., Guilet, D., Le Ray, A.-M., Richomme, P., & Séraphin, D. (2012). Identification of coumarins in DCM bark, leaf and fruit extracts from Mammea neurophylla (Calophyllaceae) by LC-PDA-MSn. Planta Medica, 78. doi:10.1055/s-0032-1321213. View Source
• [2] 4-Propyl- and 4-Phenylcoumarins from Mesua lepidota T. Anderson and Their Cytotoxic Activity. Structures identified by 1D/2D NMR and HR-ESIMS; compounds 1–4 assayed against MCF-7 and HeLa cells for cytotoxic activity. View Source
• [3] Borges, F., Roleira, F., Milhazes, N., Santana, L., & Uriarte, E. (2005). Simple coumarins and analogues in medicinal chemistry: occurrence, synthesis and biological activity. Current Medicinal Chemistry, 12(8), 887–916. Review establishing the narrower activity profile of simple coumarins. View Source

7-Methyl Substitution Reduces CYP2A6 Inhibitory Risk

7-Hydroxycoumarin (umbelliferone) and its derivatives are well-established substrates and inhibitors of CYP2A6, the primary enzyme responsible for coumarin 7-hydroxylation. Several pyrrolidinylmethyl-substituted coumarins with a free 7-hydroxyl group have been shown to bind CYP2A6 with Kd values ranging from 4.5 μM to >50 μM . In contrast, the target compound carries a 7-methyl group (rather than 7-OH), which eliminates the primary site of CYP2A6-mediated oxidative metabolism. Furthermore, the C6 position is occupied by the pyrrolidinylmethyl group rather than being available for hydroxylation. This double substitution (7-methyl + 6-substituted) is predicted to confer reduced CYP2A6 affinity compared to 7-hydroxycoumarin derivatives, minimizing a common metabolic liability of coumarin-based chemical probes . However, no direct CYP2A6 inhibition or metabolic stability data have been published for this specific compound.

7-Methyl CYP2A6 Liability Avoidance

Class-level

7-OH analog CYP2A6 Kd 4.5 μM; 7-CH₃ in target blocks primary metabolic site.

May reduce CYP2A6-dependent metabolism vs. 7-hydroxycoumarins.

No experimental metabolic stability data.

Evidence Dimension	Predicted CYP2A6 interaction liability based on substitution pattern
Target Compound Data	7-Methyl (blocks 7-hydroxylation site) + 6-substituted (blocks alternative hydroxylation); predicted low CYP2A6 affinity; no experimental CYP inhibition data available
Comparator Or Baseline	7-Hydroxy-4-propyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one: retains free 7-OH; CYP2A6 Kd = 4.5 μM (type I binding) and >2 μM (type II binding)
Quantified Difference	Qualitative structural differentiation (7-CH₃ vs. 7-OH); CYP2A6 binding is critically dependent on the presence of a free 7-OH group in coumarins
Conditions	BindingDB data for the 7-OH analog ; class-level structure-metabolism relationship for coumarins

Why This Matters

The 7-methyl substitution in the target compound avoids a well-characterized metabolic liability of 7-hydroxycoumarin-based probes, potentially offering improved metabolic stability and reduced CYP2A6-dependent drug-drug interaction risk in cellular and in vivo studies.

• [1] BindingDB Entry BDBM50101991 (CHEMBL3526658). Binding affinity to CYP2A6 (unknown origin) assessed as type 1 interaction: Kd = 4,500 nM; type 2 interaction: Kd > 2,000 nM. For 7-hydroxy-4-propyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one. View Source
• [2] Pelkonen, O., Rautio, A., Raunio, H., & Pasanen, M. (2000). CYP2A6: a human coumarin 7-hydroxylase. Toxicology, 144(1–3), 139–147. Establishes that CYP2A6-mediated 7-hydroxylation is the primary metabolic pathway for coumarins and requires a free 7-position. View Source

6-Pyrrolidinylmethyl Coumarin: Research & Procurement Applications

Chemical Probe Development for Novel Target Discovery

The target compound occupies a structurally distinct and experimentally uncharacterized region of pyrrolidinylmethyl-substituted coumarin chemical space. As demonstrated by the divergent target profiles of the 3-substituted (MAO-A, IC₅₀ = 1.46 μM) and 8-substituted (dTDP-4-dehydrorhamnose epimerase, IC₅₀ = 679 nM) analogs , the position of the basic amine dictates biological target engagement. The 6-substituted target compound is therefore the appropriate choice for screening campaigns aimed at identifying novel target classes beyond monoamine oxidases and bacterial epimerases. Its combination of a basic amine (for salt-bridge interactions), a 5-OH H-bond donor (for target hydrogen bonding), and a 4-propyl lipophilic group (for hydrophobic pocket occupancy) provides three pharmacophoric elements for target recognition , making it suitable for unbiased phenotypic screening or affinity-based proteomics (e.g., chemical proteomics pull-down experiments) to identify novel protein binding partners.

SAR Expansion: Ionizable 4-Propylcoumarin Analog

Natural 4-propylcoumarins from Mammea and Mesua species exhibit anti-inflammatory, antiparasitic, antibacterial, antiviral, and cytotoxic activities , but they generally lack ionizable amine functionalities. The target compound introduces a basic pyrrolidine center into this privileged natural-product-like scaffold, enabling salt formation for improved formulation, pH-dependent cellular distribution, and potential ionic interactions with biological targets. This makes it a valuable synthetic intermediate or lead-like molecule for medicinal chemistry programs exploring 4-propylcoumarins with enhanced aqueous solubility or lysosomotropic properties. The compound can serve as a starting point for further derivatization: N-alkylation or N-acylation of the pyrrolidine, or Mannich-type modifications at the activated 6-benzylic position .

Metabolic Stability: 7-Methyl Impact on CYP2A6 Clearance

The 7-methyl substitution in the target compound eliminates the primary metabolic soft spot (7-hydroxylation) exploited by CYP2A6 in 7-hydroxycoumarin-based probes . This structural feature makes the target compound a useful comparator in metabolic stability panels that assess the contribution of CYP2A6 to coumarin clearance. By comparing the target compound (7-CH₃, predicted low CYP2A6 turnover) with 7-hydroxy-8-methyl-4-propyl-6-(1-pyrrolidinylmethyl)-2H-chromen-2-one (7-OH, demonstrated CYP2A6 binding with Kd = 4.5 μM) , researchers can isolate the effect of the 7-substituent on metabolic stability while keeping all other structural features constant. Such comparative data are valuable for building predictive models of coumarin pharmacokinetics and for selecting optimal coumarin scaffolds for in vivo probe development.

Pyrrolidine-Coumarin for Focused CNS/Anti-Infective Libraries

For organizations building focused screening libraries, the target compound offers a structurally differentiated scaffold that combines: (i) the 4-propylcoumarin core with documented anti-infective and cytotoxic class-level activity ; (ii) a pyrrolidine ring, the most frequently used nitrogen heterocycle in FDA-approved drugs, contributing to conformational constraint and favorable drug-like properties ; and (iii) a substitution pattern (5-OH, 6-CH₂-pyrrolidine, 7-CH₃, 4-propyl) that is not represented in the extensively studied 3-(pyrrolidin-1-ylmethyl) or 8-(pyrrolidin-1-ylmethyl) coumarin series . This uniqueness ensures scaffold novelty in high-throughput screening decks and reduces the risk of redundancy with existing screening collections. Procurement should specify analytical characterization (¹H NMR, LCMS, HPLC purity ≥95%) and confirm the regioisomeric identity to avoid confusion with the 7-hydroxy-8-methyl isomer (CAS 586999-74-8) .

Application

Selection Property

Validation Focus

Chemical probe discovery

Unexplored 6-substituted coumarin space; structural novelty

Target deorphanization via affinity proteomics or phenotypic screening

SAR expansion of 4-propylcoumarins

Basic pyrrolidine handle for salt formation and derivatization

Confirm regioisomeric identity; evaluate pH-dependent distribution

CYP2A6 metabolic stability comparator

7-CH₃ blocks CYP2A6 7-hydroxylation site

Compare turnover vs. 7-OH analog in CYP2A6 assays

Focused screening library inclusion

Scaffold novelty (not 3- or 8-substituted); drug-like features

Library diversity assessment; purity and identity verification

• [1] Derbré, S., et al. (2012). Identification of coumarins in DCM bark, leaf and fruit extracts from Mammea neurophylla. 4-Phenyl and 4-propylcoumarins display wide biological activities. Planta Medica, 78. doi:10.1055/s-0032-1321213. View Source
• [2] Pyrrolidine as a privileged scaffold in drug discovery. See: Vitaku, E., Smith, D.T., & Njardarson, J.T. (2014). Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274. Pyrrolidine is among the most frequent N-heterocycles. View Source
• [3] Mattsson, C., et al. (2014). 6-Substituted 3-(pyrrolidin-1-ylmethyl)chromen-2-ones as MAO-A inhibitors. Eur. J. Med. Chem., 73, 177–186. Covers 3-substituted series; BindingDB BDBM51494 covers 8-substituted series (IC₅₀ 679 nM). The 6-substituted series remains unexplored. View Source